Cas no 2138115-12-3 (3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol)

• Product Name: 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol
• CAS No: 2138115-12-3
• MF: C₁₅H₃₂N₂O
• MW: 256.427384376526
• CID: 6178503
• PubChem ID: 165492091
• Update Time: 2025-05-25

3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol
• 2138115-12-3
• EN300-1160539
• 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H32N2O/c1-5-7-13-8-9-14(18)12-15(13)17(4)11-6-10-16(2)3/h13-15,18H,5-12H2,1-4H3
• InChI Key： HBGZPNQNJNLXOR-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CCCN(C)C

Computed Properties

• Exact Mass: 256.251463648g/mol
• Monoisotopic Mass: 256.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol

3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No 2138115-12-3, commonly referred to as 3-{[3-(Dimethylamino)propyl](methyl)amino}-4-propylcyclohexan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique cyclohexane ring structure, which serves as the central framework, and its functional groups, including an alcohol (-OH) group and a tertiary amine moiety. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents. The cyclohexane ring, being a six-membered saturated hydrocarbon ring, provides structural stability and serves as a platform for attaching various substituents. In this case, the substituents include a dimethylamino group, a methyl group, and a propyl chain, which collectively influence the molecule's physicochemical properties. These properties are crucial for determining its solubility, reactivity, and biological activity.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties. This characteristic makes it an ideal candidate for modifying existing drugs to enhance their efficacy or reduce side effects. For instance, researchers have explored its potential as a scaffold for designing GABA receptor modulators, which are critical in treating neurological disorders such as epilepsy and anxiety.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as dimethylaminopropyl alcohol and subsequent alkylation or coupling reactions to form the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of applications, this compound has shown promise in the development of antimicrobial agents due to its ability to disrupt bacterial cell membranes. Additionally, it has been investigated for its potential as a radioprotective agent, capable of mitigating oxidative stress caused by ionizing radiation. These findings underscore its versatility and highlight its potential impact across multiple therapeutic areas.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.

In conclusion, CAS No 2138115-12-3 represents a significant advancement in organic chemistry with broad implications for drug development and material science. Its unique structure and functional groups make it a valuable tool for researchers seeking to design novel bioactive compounds with enhanced properties.